Cas no 868220-49-9 (5-{4-(3-chlorophenyl)piperazin-1-yl(3-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(3-chlorophenyl)piperazin-1-yl(3-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 868220-49-9
• MF: C₂₂H₂₂ClN₅O₂S
• MW: 455.960381984711
• CID: 5843941
• PubChem ID: 5215534
• Update Time: 2025-10-22

5-{4-(3-chlorophenyl)piperazin-1-yl(3-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[[4-(3-chlorophenyl)piperazin-1-yl]-(3-methoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 868220-49-9
• AKOS024609934
• F1805-0230
• 5-{[4-(3-chlorophenyl)piperazin-1-yl](3-methoxyphenyl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-(3-chlorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-{4-(3-chlorophenyl)piperazin-1-yl(3-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C22H22ClN5O2S/c1-30-18-7-2-4-15(12-18)19(20-21(29)28-22(31-20)24-14-25-28)27-10-8-26(9-11-27)17-6-3-5-16(23)13-17/h2-7,12-14,19,29H,8-11H2,1H3
• InChI Key： XRBJHPZGKGFOBT-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(C(N3CCN(C4=CC=CC(Cl)=C4)CC3)C3=CC=CC(OC)=C3)=C(O)N12

Computed Properties

• Exact Mass: 455.1182738g/mol
• Monoisotopic Mass: 455.1182738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-{4-(3-chlorophenyl)piperazin-1-yl(3-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

Research Briefing on 5-{4-(3-chlorophenyl)piperazin-1-yl(3-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 868220-49-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of novel heterocyclic compounds, particularly those with triazolothiazole scaffolds, as promising candidates for therapeutic applications. One such compound, 5-{4-(3-chlorophenyl)piperazin-1-yl(3-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 868220-49-9), has garnered significant attention due to its unique structural features and potential pharmacological properties. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structure combines a triazolothiazole core with a substituted piperazine moiety, which is known to interact with various neurotransmitter receptors, including dopamine and serotonin receptors. Recent studies have explored its potential as a modulator of these receptors, with particular interest in its selectivity and affinity profiles. Preliminary in vitro assays have demonstrated that this compound exhibits moderate to high affinity for specific receptor subtypes, suggesting its potential utility in treating neurological and psychiatric disorders.

In terms of synthesis, recent publications have reported optimized routes for the preparation of 5-{4-(3-chlorophenyl)piperazin-1-yl(3-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol, emphasizing improvements in yield and purity. Key steps include the condensation of appropriately substituted piperazine derivatives with triazolothiazole precursors, followed by selective functionalization. These advancements have facilitated the production of sufficient quantities for further pharmacological evaluation.

Pharmacological studies have revealed that this compound exhibits promising activity in animal models of anxiety and depression, with a favorable safety profile. Notably, it has shown minimal off-target effects, which is a critical consideration for central nervous system (CNS)-targeting drugs. Additionally, recent in vivo studies have indicated potential anti-inflammatory properties, expanding its possible therapeutic applications beyond neurological disorders.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions require further investigation. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while maintaining its pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-{4-(3-chlorophenyl)piperazin-1-yl(3-methoxyphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a promising candidate for further development in the treatment of neurological and psychiatric disorders. Its unique structural features, combined with its favorable pharmacological profile, make it a compound of significant interest in the field of medicinal chemistry. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential.